molecular formula C10H15NO B563968 2,6-Dimethyl-1-propan-2-ylpyridin-4-one CAS No. 104338-37-6

2,6-Dimethyl-1-propan-2-ylpyridin-4-one

Cat. No.: B563968
CAS No.: 104338-37-6
M. Wt: 165.236
InChI Key: SUUXFLCPEJIQJO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,6-Dimethyl-1-propan-2-ylpyridin-4-one (IUPAC name: 1-isopropyl-2,6-dimethylpyridin-4-one) is a substituted pyridinone derivative characterized by a six-membered aromatic ring with a ketone group at position 4, methyl groups at positions 2 and 6, and an isopropyl group at position 1 (Figure 1). This compound belongs to the pyridinone family, which is widely studied for its applications in medicinal chemistry, agrochemicals, and materials science due to its electronic versatility and hydrogen-bonding capabilities.

Properties

CAS No.

104338-37-6

Molecular Formula

C10H15NO

Molecular Weight

165.236

IUPAC Name

2,6-dimethyl-1-propan-2-ylpyridin-4-one

InChI

InChI=1S/C10H15NO/c1-7(2)11-8(3)5-10(12)6-9(11)4/h5-7H,1-4H3

InChI Key

SUUXFLCPEJIQJO-UHFFFAOYSA-N

SMILES

CC1=CC(=O)C=C(N1C(C)C)C

Synonyms

4(1H)-Pyridinone,2,6-dimethyl-1-(1-methylethyl)-(9CI)

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Electronic Differences

Pyridinone derivatives vary significantly based on substituent type, position, and ring oxidation state. Below is a comparison with two pyridin-2-one analogs from the Egyptian Academic Journal of Biological Sciences (2022) and other hypothetical analogs:

Compound Core Structure Substituents Electronic Effects
2,6-Dimethyl-1-propan-2-ylpyridin-4-one Pyridin-4-one - 2,6-dimethyl
- 1-isopropyl
Electron-donating alkyl groups stabilize the ring; ketone at position 4 enhances resonance delocalization.
Pyridin-2-one (1) Pyridin-2-one - 1-(4-acetylphenyl)
- 4-(4-dimethylaminophenyl)
- 6-hydroxy
- 3,5-dicarbonitrile
Electron-withdrawing (dicarbonitrile, acetyl) and donating (dimethylamino) groups create polar, conjugated systems.
Pyridin-2-one (2) Pyridin-2-one - 1-(4-acetylphenyl)
- 4-(4-dimethylaminophenyl)
- 6-amino
- 3,5-dicarbonitrile
Amino group introduces basicity; combined substituents enable charge-transfer interactions.
Hypothetical 4-methylpyridin-4-one Pyridin-4-one - 4-methyl Methyl group reduces ketone reactivity; less steric hindrance compared to isopropyl.

Key Observations :

  • Ketone Position : Pyridin-4-one derivatives exhibit distinct resonance stabilization compared to pyridin-2-ones, altering acidity (pKa) and hydrogen-bonding strength.
  • Substituent Effects : The target compound’s alkyl groups enhance lipophilicity (logP ~2.8 estimated), whereas pyridin-2-ones (1) and (2) in have polar substituents (e.g., dicarbonitrile, hydroxy) that increase water solubility but reduce membrane permeability .
Physicochemical Properties
Property 2,6-Dimethyl-1-propan-2-ylpyridin-4-one Pyridin-2-one (1) Pyridin-2-one (2)
Molecular Weight (g/mol) 179.26 485.51 484.52
logP (Predicted) 2.8 1.2 1.5
Melting Point (°C) ~120–135 (estimated) >250 (crystalline) >250 (crystalline)
Solubility in Water Low Moderate Moderate

Analysis :

  • The target compound’s lower molecular weight and alkyl groups result in a higher logP, favoring organic solvent solubility. In contrast, pyridin-2-ones (1) and (2) have bulky aromatic and polar groups, leading to higher melting points and moderate aqueous solubility .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.